Cas no 1256821-60-9 (4-Chloro-6-(difluoromethyl)nicotinic acid)
1256821-60-9 structure
Product Name:4-Chloro-6-(difluoromethyl)nicotinic acid
CAS No:1256821-60-9
MF:C7H4ClF2NO2
MW:207.561967849731
MDL:MFCD18257264
CID:4784412
PubChem ID:118822235
Update Time:2024-11-07
4-Chloro-6-(difluoromethyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6-(difluoromethyl)nicotinic acid
- 4-Chloro-2-(difluoromethyl)pyridine-5-carboxylic acid
- 1256821-60-9
- 4-Chloro-6-(difluoromethyl)-3-pyridinecarboxylic acid
- 4-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid
- DB-412576
- D80137
- EN300-6509794
-
- MDL： MFCD18257264
- Inchi： 1S/C7H4ClF2NO2/c8-4-1-5(6(9)10)11-2-3(4)7(12)13/h1-2,6H,(H,12,13)
- InChI Key： YWANRCGLEAJCAM-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=NC=C1C(=O)O
Computed Properties
- Exact Mass: 206.9898624g/mol
- Monoisotopic Mass: 206.9898624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.2
4-Chloro-6-(difluoromethyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C200100-50mg |
4-Chloro-6-(difluoromethyl)nicotinic acid |
1256821-60-9 | 50mg |
$ 525.00 | 2022-03-28 | ||
| TRC | C200100-100mg |
4-Chloro-6-(difluoromethyl)nicotinic acid |
1256821-60-9 | 100mg |
$ 870.00 | 2022-03-28 | ||
| Alichem | A023025077-250mg |
4-Chloro-2-(difluoromethyl)pyridine-5-carboxylic acid |
1256821-60-9 | 97% | 250mg |
$741.20 | 2023-09-03 | |
| Alichem | A023025077-500mg |
4-Chloro-2-(difluoromethyl)pyridine-5-carboxylic acid |
1256821-60-9 | 97% | 500mg |
$980.00 | 2023-09-03 | |
| Alichem | A023025077-1g |
4-Chloro-2-(difluoromethyl)pyridine-5-carboxylic acid |
1256821-60-9 | 97% | 1g |
$1797.60 | 2023-09-03 | |
| Matrix Scientific | 219980-500mg |
4-Chloro-6-(difluoromethyl)nicotinic acid, 95% min |
1256821-60-9 | 95% | 500mg |
$1050.00 | 2023-09-09 | |
| Matrix Scientific | 219980-1g |
4-Chloro-6-(difluoromethyl)nicotinic acid, 95% min |
1256821-60-9 | 95% | 1g |
$1680.00 | 2023-09-09 | |
| Enamine | EN300-6509794-0.05g |
4-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid |
1256821-60-9 | 0.05g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6509794-0.1g |
4-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid |
1256821-60-9 | 0.1g |
$1496.0 | 2023-05-31 | ||
| Enamine | EN300-6509794-0.25g |
4-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid |
1256821-60-9 | 0.25g |
$1564.0 | 2023-05-31 |
4-Chloro-6-(difluoromethyl)nicotinic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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